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Compound of Interest

Compound Name: 4-Methoxy-1-indanone

Cat. No.: B081218 Get Quote

This guide provides essential physicochemical properties of 4-Methoxy-1-indanone, a

compound of interest for researchers and professionals in drug development and organic

synthesis.

Core Molecular Data
4-Methoxy-1-indanone is an organic compound with the empirical formula C10H10O2.[1] Its

molecular structure consists of a methoxy group attached to an indanone framework. The

compound is also known by other names including 4-methoxyindan-1-one and 2,3-dihydro-4-

methoxy-1H-inden-1-one.[2]

The key quantitative data for 4-Methoxy-1-indanone are summarized in the table below for

ease of reference. This data is crucial for experimental design, reaction stoichiometry, and

analytical characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b081218?utm_src=pdf-interest
https://www.benchchem.com/product/b081218?utm_src=pdf-body
https://www.benchchem.com/product/b081218?utm_src=pdf-body
https://www.scbt.com/p/4-methoxy-1-indanone-13336-31-7
https://www.chembk.com/en/chem/4-methoxy-1-indanone
https://www.benchchem.com/product/b081218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C10H10O2 [1][2]

Molecular Weight 162.19 g/mol [1][3]

CAS Number 13336-31-7 [1]

Melting Point 105-107 °C (decomposes) [2][3][4]

Boiling Point 115-120 °C at 0.5 mmHg [2][3][4]

Appearance
White to off-white crystalline

powder
[2]

Experimental Protocols
While detailed experimental protocols for the synthesis or use of 4-Methoxy-1-indanone are

extensive and application-specific, a general preparative method involves the reaction of p-

methoxyanisole with acetic anhydride under alkaline conditions.[2] It is utilized in various

synthetic procedures, such as in the creation of isomeric oximes, benzo-fused indolizidines,

and in nitration reactions to produce 4-methoxy-5-nitro-1-indanone.

Logical Workflow for Compound Identification
The process of identifying and characterizing a chemical compound like 4-Methoxy-1-
indanone follows a logical progression. The diagram below illustrates a typical workflow from

initial synthesis to final characterization.
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Figure 1. General Workflow for Chemical Compound Characterization.
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Caption: General workflow for the synthesis and characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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